Cas no 198476-84-5 (BOC-L-LYS(2-CL-Z)-OL)

• Product Name: BOC-L-LYS(2-CL-Z)-OL
• CAS No: 198476-84-5
• MF: C₁₉H₂₉ClN₂O₅
• MW: 400.896964788437
• MDL: MFCD00235936
• CID: 2620600
• PubChem ID: 51340403
• Update Time: 2025-05-20

BOC-L-LYS(2-CL-Z)-OL Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)methyl N-[(5S)-5-(tert-butoxycarbonylamino)-6-hyd roxy-hexyl]carbamate
• 198476-84-5
• MFCD00235936
• NA-BOC-NE-2-CHLORO-Z-L-LYSINOL
• tert-butyl N-[(2S)-6-[(2-chlorophenyl)methoxycarbonylamino]-1-hydroxyhexan-2-yl]carbamate
• boc-Lysinol(2-cl-z)
• BOC-L-LYS(2-CL-Z)-OL
• SCHEMBL10054673
• Boc-L-Lysinol(2-Cl-Z)
• N-alpha-t-Butyloxycarbonyl-N-epsilon-(2-chloro-benzyloxycarbonyl)-L-lysinol
• AKOS025289458
• G84122

• MDL： MFCD00235936
• Inchi： 1S/C19H29ClN2O5/c1-19(2,3)27-18(25)22-15(12-23)9-6-7-11-21-17(24)26-13-14-8-4-5-10-16(14)20/h4-5,8,10,15,23H,6-7,9,11-13H2,1-3H3,(H,21,24)(H,22,25)/t15-/m0/s1
• InChI Key： ZZPSJIPXZNNWPD-HNNXBMFYSA-N
• SMILES： ClC1C=CC=CC=1COC(NCCCC[C@@H](CO)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 400.17600
• Monoisotopic Mass: 400.1764997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• PSA: 103.87000
• LogP: 4.03090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on BOC-L-LYS(2-CL-Z)-OL

Comprehensive Overview of BOC-L-LYS(2-CL-Z)-OL (CAS No. 198476-84-5): Properties, Applications, and Industry Insights

The chemical compound BOC-L-LYS(2-CL-Z)-OL (CAS No. 198476-84-5) is a specialized protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique molecular structure, featuring both BOC (tert-butoxycarbonyl) and 2-CL-Z (2-chlorobenzyloxycarbonyl) protecting groups, makes it a critical intermediate for constructing complex peptides with high precision. This article delves into its chemical properties, synthetic applications, and relevance in modern drug discovery, addressing frequently searched queries like "BOC-L-LYS(2-CL-Z)-OL solubility" and "CAS 198476-84-5 uses in peptides."

With the growing demand for custom peptide synthesis and bioconjugation techniques, BOC-L-LYS(2-CL-Z)-OL has gained prominence due to its stability and compatibility with solid-phase peptide synthesis (SPPS). Researchers often search for "BOC-L-LYS(2-CL-Z)-OL protocol" or "handling precautions for CAS 198476-84-5," highlighting its practical importance. The compound’s chiral purity and orthogonal protection strategy ensure minimal side reactions, a topic frequently discussed in forums focused on peptide coupling efficiency.

From an industrial perspective, 198476-84-5 is pivotal in developing targeted therapeutics, including antibody-drug conjugates (ADCs) and cell-penetrating peptides (CPPs). Recent trends in AI-driven drug design have further amplified interest in such building blocks, as evidenced by searches like "BOC-L-LYS(2-CL-Z)-OL in computational chemistry." Its role in green chemistry initiatives—addressing solvent optimization and waste reduction—also aligns with sustainability goals, a hot topic in 2024.

Analytical data for BOC-L-LYS(2-CL-Z)-OL (e.g., HPLC purity, melting point) are frequently requested, underscoring the need for reliable sourcing. Suppliers emphasizing cGMP compliance and batch-to-batch consistency rank higher in search results, reflecting user priorities. Additionally, comparisons with alternatives like Fmoc-protected lysine derivatives often arise in discussions about cost-effective peptide scaling.

In conclusion, CAS No. 198476-84-5 exemplifies the intersection of organic chemistry and biopharmaceutical innovation. By addressing key queries such as "storage conditions for BOC-L-LYS(2-CL-Z)-OL" and its role in next-gen therapeutics, this overview bridges technical depth with real-world applicability, catering to both academic and industrial audiences.